Cas no 2229274-77-3 (1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2229274-77-3
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• CID: 5911318
• PubChem ID: 165667781
• Update Time: 2025-05-23

1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-amine
• EN300-1936998
• 1-[1-(5-bromo-2-chloropyridin-3-yl)cyclopropyl]ethan-1-amine
• 2229274-77-3

• Inchi： 1S/C10H12BrClN2/c1-6(13)10(2-3-10)8-4-7(11)5-14-9(8)12/h4-6H,2-3,13H2,1H3
• InChI Key： WJPGBTCJIGOCHH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C(C)N)CC1)Cl

Computed Properties

• Exact Mass: 273.98724g/mol
• Monoisotopic Mass: 273.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylethan-1-amine

1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine (CAS No. 2229274-77-3): An Emerging Compound in Medicinal Chemistry

1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine (CAS No. 2229274-77-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex aromatic and cyclopropyl moieties, has been the subject of extensive research, particularly in the context of drug discovery and development.

The 5-bromo-2-chloropyridin-3-yl substituent in the structure of 1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine imparts significant electronic and steric effects, which can influence its biological activity and pharmacological profile. Recent studies have highlighted the importance of these substituents in modulating the compound's interactions with various biological targets, such as enzymes and receptors.

In the realm of medicinal chemistry, the development of new compounds with improved pharmacological properties is a continuous endeavor. 1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine has shown promise as a lead compound for the design of more potent and selective drugs. Its cyclopropyl moiety, known for its rigidity and ability to influence conformational flexibility, may play a crucial role in enhancing the compound's binding affinity and selectivity.

Recent research has also focused on the synthetic accessibility of 1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine. Efficient synthetic routes have been developed to produce this compound in high yields and purity, making it more feasible for large-scale production and further pharmaceutical development. These synthetic methods often involve multistep processes, including halogenation, cyclopropanation, and amine functionalization, which are well-documented in the literature.

The biological evaluation of 1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine has revealed its potential as a modulator of various biological pathways. For instance, studies have shown that this compound can inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Additionally, it has demonstrated activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

In preclinical studies, 1-1-(5-Bromo-2-Chloropyridin-3-yl)cyclopropylethan-1-amine has been evaluated for its pharmacokinetic properties. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown favorable ADME characteristics, including good oral bioavailability and low toxicity, which are essential for its potential use as a therapeutic agent.

The structural diversity of 1-(5-Bromo-2-Chloropyridin-3-y)cyclopropylethanamines allows for the exploration of a wide range of analogs with varying substituents. This structural flexibility is advantageous for optimizing the compound's biological activity and pharmacological properties. Researchers are actively investigating different derivatives to identify compounds with enhanced potency and selectivity.

Beyond its potential therapeutic applications, 1-(5-Bromo)-2-chloropyridinyl-cyclopropylethanamines have also been studied for their utility as chemical probes in basic research. These compounds can serve as valuable tools for elucidating the mechanisms of action of various biological processes and for validating new drug targets.

In conclusion, 1-(5-Bromo)-2-chloropyridinyl-cyclopropylethanamines, particularly CAS No. 2229274-77-3, represent an exciting class of compounds with significant potential in medicinal chemistry. Their unique structural features and promising biological activities make them attractive candidates for further research and development. As ongoing studies continue to uncover new insights into their properties and applications, these compounds are likely to play an increasingly important role in the advancement of drug discovery and therapeutic innovation.